DL-1-Pyrroline-5-carboxylic Acid

• CAS No.: 2906-39-0
• Product Name: DL-1-Pyrroline-5-carboxylic Acid
• Molecular Formula: C5H7NO2
• Molecular Weight: 113.11 g/mol
• IUPAC Name: 3,4-dihydro-2H-pyrrole-2-carboxylic acid
• Standard InChI: InChI=1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h3-4H,1-2H2,(H,7,8)
• Standard InChIKey: DWAKNKKXGALPNW-UHFFFAOYSA-N
• SMILES: C1CC(N=C1)C(=O)O
• Canonical SMILES: C1CC(N=C1)C(=O)O
• Physical Description: Solid
• Description: 1-Pyrroline-5-carboxylic acid, also known as delta(1)-pyrroline-5-carboxylate, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. 1-Pyrroline-5-carboxylic acid is soluble (in water) and a moderately acidic compound (based on its pKa). 1-Pyrroline-5-carboxylic acid has been found in human intestine tissue. Within the cell, 1-pyrroline-5-carboxylic acid is primarily located in the mitochondria and cytoplasm. 1-Pyrroline-5-carboxylic acid exists in all eukaryotes, ranging from yeast to humans. 1-Pyrroline-5-carboxylic acid participates in a number of enzymatic reactions. In particular, 1-Pyrroline-5-carboxylic acid can be converted into L-glutamic acid through its interaction with the enzyme Delta-1-pyrroline-5-carboxylate dehydrogenase, mitochondrial. In addition, 1-Pyrroline-5-carboxylic acid can be converted into L-glutamic acid through the action of the enzyme Delta-1-pyrroline-5-carboxylate dehydrogenase, mitochondrial. In humans, 1-pyrroline-5-carboxylic acid is involved in the homocarnosinosis pathway, the arginine and proline metabolism pathway, and the glutamate metabolism pathway. 1-Pyrroline-5-carboxylic acid is also involved in several metabolic disorders, some of which include the hyperinsulinism-hyperammonemia syndrome pathway, guanidinoacetate methyltransferase deficiency (gamt deficiency), the hyperprolinemia type II pathway, and prolidase deficiency (PD). 1-Pyrroline-5-carboxylic acid is a potentially toxic compound.; 1-pyrroline-5-carboxylic acid is a 1-pyrrolinecarboxylic acid that is 1-pyrroline in which one of the hydrogens at position 5 is replaced by a carboxy group. It is a conjugate acid of a 1-pyrroline-5-carboxylate.
• Synonyms: 1-pyrroline-5-carboxylate; delta(1)pyrroline-5-carboxylate; delta-1-pyrroline-5-carboxylate; delta-1-pyrroline-5-carboxylate, (+-)-isomer; delta-1-pyrroline-5-carboxylate, 14C-labeled, (+-)-isomer; delta-1-pyrroline-5-carboxylic acid; pyrroline-5-carboxylate
• PubChem Compound: 1196
• Last Modified: Nov 11 2021